Cas no 1251574-44-3 (3-(4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine-1-carbonyl)-N,N-dimethylaniline)

• Product Name: 3-(4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine-1-carbonyl)-N,N-dimethylaniline
• CAS No: 1251574-44-3
• MF: C₂₄H₂₈N₄O₂S
• MW: 436.569724082947
• CID: 6134797
• PubChem ID: 49669456
• Update Time: 2025-07-09

3-(4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine-1-carbonyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine-1-carbonyl)-N,N-dimethylaniline
• [3-(dimethylamino)phenyl]-[4-[5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone
• AKOS024511303
• 1251574-44-3
• F5496-1628
• (3-(dimethylamino)phenyl)(4-(5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• VU0645403-1
• 3-(4-{5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl}piperidine-1-carbonyl)-N,N-dimethylaniline
• SR-01000922853
• SR-01000922853-1

• Inchi： 1S/C24H28N4O2S/c1-27(2)20-6-4-5-19(16-20)24(29)28-13-11-18(12-14-28)23-26-25-22(31-23)15-17-7-9-21(30-3)10-8-17/h4-10,16,18H,11-15H2,1-3H3
• InChI Key： VUOPVFFEXACYJD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N(C)C)=C1)(N1CCC(C2=NN=C(CC3=CC=C(OC)C=C3)S2)CC1)=O

Computed Properties

• Exact Mass: 436.19329732g/mol
• Monoisotopic Mass: 436.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-(4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine-1-carbonyl)-N,N-dimethylaniline

Comprehensive Overview of 3-(4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine-1-carbonyl)-N,N-dimethylaniline (CAS No. 1251574-44-3)

The compound 3-(4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine-1-carbonyl)-N,N-dimethylaniline (CAS No. 1251574-44-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a thiadiazole ring, piperidine moiety, and dimethylaniline group makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

One of the most intriguing aspects of this compound is its structure-activity relationship (SAR). The presence of the 1,3,4-thiadiazole core is known to contribute to its bioactivity, often associated with antimicrobial and anti-inflammatory properties. Meanwhile, the 4-methoxyphenyl group enhances its lipophilicity, potentially improving cell membrane permeability—a critical factor in drug design. These features make it a subject of interest for researchers investigating small molecule therapeutics and cancer treatment, two highly searched topics in modern biomedical literature.

In recent years, the demand for heterocyclic compounds like 3-(4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine-1-carbonyl)-N,N-dimethylaniline has surged, driven by advancements in computational chemistry and AI-driven drug discovery. Tools such as molecular docking and QSAR modeling have enabled scientists to predict its interactions with biological targets more efficiently. This aligns with the growing popularity of in silico screening methods, a frequently searched term among chemists and pharmacologists.

Another area of exploration is the compound's potential role in neurodegenerative disease research. The piperidine scaffold is a common feature in central nervous system (CNS) drugs, and its combination with the thiadiazole ring could offer novel mechanisms for addressing conditions like Alzheimer's or Parkinson's disease. Given the rising global focus on brain health and aging populations, this application is particularly timely and relevant.

From a synthetic chemistry perspective, the preparation of CAS No. 1251574-44-3 involves multi-step organic reactions, including amide coupling and cyclization strategies. Researchers often optimize these processes using green chemistry principles—another trending topic in scientific communities. The compound's stability and solubility profiles are also critical for formulation scientists working on drug delivery systems, a field that has seen exponential growth due to the demand for more efficient therapeutics.

In summary, 3-(4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine-1-carbonyl)-N,N-dimethylaniline represents a fascinating intersection of medicinal chemistry and modern drug development. Its versatile structure and potential applications in targeted therapy, CNS research, and computational drug design make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may well become a cornerstone in next-generation pharmaceutical innovations.